(Tert-butylamino) benzoate

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: (tert-butylamino) benzoate
• InChI: InChI=1S/C11H15NO2/c1-11(2,3)12-14-10(13)9-7-5-4-6-8-9/h4-8,12H,1-3H3
• InChI Key: XJHOQZUQFDBALN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NOC(=O)C1=CC=CC=C1

Description

(Tert-Butylamino) benzoate, specifically referred to as (Tert-Butylamino)-1,3-Dioxo-3-Phenylpropan-2-yl Benzoate (4e) in the literature, is a synthetic ester derivative synthesized via esterification reactions using a tert-butylamino-functionalized precursor. Key characteristics include:

• Physical Properties: Yellow viscous oil with a high yield of 94% .
• Spectroscopic Data: Distinct ¹H-NMR signals (2H and 2H multiplets) and ¹³C-NMR signals at C20 and C19, confirming the benzoate ester linkage and tert-butylamino moiety .
• Synthetic Utility: Part of a series of compounds designed to explore substituent effects on reactivity and physical behavior in esterification and halogenation reactions .

Comparison with Similar Compounds

Key Observations :

• Yield Trends : Azido (4b) and bromo (4f, 4g) derivatives exhibit higher yields (>92%), suggesting favorable kinetics for these substituents .
• Physical State: Benzoate (4e) and azido (4b) derivatives are yellow oils, while hexanoate (4c) and bromopropanoate (4g) are colorless, likely due to electronic effects of substituents .

Natural Benzoate Esters

highlights naturally occurring benzoate esters, contrasting with synthetic 4e:

Compound	Source	Odor Profile	Applications
Benzyl Benzoate	Meadowsweet (Filipendula)	Balsamic, almond-like	Fragrances, pharmaceuticals
Methyl Benzoate	Cananga species	Floral, cananga-like	Flavoring agents
Hexyl Benzoate	Synthetic/Natural sources	Woody-green, piney	Cosmetic additives

Contrast with 4e :

• Origin : 4e is purely synthetic, whereas natural benzoates are extracted from plants .

Bioactive Benzoate Derivatives

and discuss benzoate analogs with bioactive properties:

• BR Analogs (4-substituted benzoates): Exhibit growth-promoting activity in plants (Rice Lamina Inclination Test), comparable to brassinolide at 10⁻⁸ M .
• Aquaporin Inhibitors: Ethyl/methyl 4-(carbamoylamino)benzoates show structure-dependent inhibition of aquaporins, emphasizing the role of substituents on bioactivity .

Substituent Effects on Reactivity and Stability

• Electron-Donating vs. Withdrawing Groups: 4e’s tert-butylamino group is electron-donating, stabilizing the ester linkage against hydrolysis compared to electron-withdrawing groups (e.g., nitro in 4-(tert-butylamino)-3-nitro-benzoate) . Bromo substituents (4f, 4g) increase electrophilicity, enhancing reactivity in subsequent substitution reactions .

Q & A

Basic Research Questions

Q. What established synthetic routes are available for (tert-butylamino) benzoate derivatives, and how can reaction conditions be optimized for improved yield and purity?

• Methodological Answer : Common routes include carbamate protection of tert-butylamino groups followed by esterification or coupling reactions. Optimization involves adjusting catalysts (e.g., DMAP for acylation), solvent polarity (e.g., dichloromethane vs. THF), and temperature control to minimize side reactions. For example, tert-butyl carbamate intermediates (PubChem CID: 250.34 g/mol) require anhydrous conditions to prevent hydrolysis . Comparative studies of microwave-assisted vs. traditional heating can enhance reaction efficiency .

Q. Which analytical techniques are most effective for characterizing (tert-butylamino) benzoate structural integrity and purity?

• Methodological Answer : A combination of techniques is recommended:

• NMR spectroscopy (¹H/¹³C) to confirm tert-butyl group presence (δ ~1.2 ppm for -C(CH₃)₃) and ester linkage integrity.
• HPLC (C18 columns, UV detection at 254 nm) for purity assessment, with sodium benzoate analysis as a reference (retention time: 4.2 min) .
• Mass spectrometry (MS) for molecular ion verification (e.g., [M+H]+ at m/z 250.34) .

Advanced Research Questions

Q. How do structural modifications to the benzoate moiety influence the pharmacological activity of (tert-butylamino) benzoate derivatives?

• Methodological Answer : Structure-activity relationship (SAR) studies highlight the role of substituents. For instance:

• Beta-blockers : Bopindolol’s benzoate ester enhances lipophilicity, improving membrane permeability. The tert-butylamino group stabilizes receptor binding via hydrophobic interactions .
• Agonists : Salbutamol’s tert-butylamino group increases β2-adrenergic receptor selectivity, reducing cardiac side effects . Computational docking (e.g., AutoDock Vina) can predict binding affinities for novel derivatives.

Q. What strategies address contradictions in reported biological activities or synthetic efficiencies of (tert-butylamino) benzoate derivatives?

• Methodological Answer :

• Systematic reviews to aggregate data across studies (e.g., meta-analysis of phenyl benzoate mesomorphic properties ).
• Replication studies under standardized conditions (e.g., pH 7.4 buffers for bioactivity assays).
• Advanced statistical modeling (e.g., ANOVA for yield variability analysis) to identify confounding variables like impurity profiles .

Q. How are (tert-butylamino) benzoate derivatives applied in material science, particularly in liquid crystal technology?

• Methodological Answer : The benzoate ester’s rigid planar structure enables mesophase stabilization. For example:

• Liquid crystals : Phenyl benzoate derivatives exhibit smectic phases due to intermolecular π-π stacking. Differential scanning calorimetry (DSC) and polarized optical microscopy (POM) are critical for phase transition analysis .
• Polymer additives : tert-Butyl groups improve thermal stability (TGA data required for degradation thresholds).

Methodological Notes

• Synthesis Optimization : Prioritize anhydrous conditions for carbamate intermediates and validate purity via triple-detection HPLC .
• Data Contradictions : Use cheminformatics tools (e.g., ChemAxon) to compare molecular descriptors across studies and identify outliers .
• Material Applications : Collaborate with polymer chemistry labs to test mesomorphic properties under controlled humidity/temperature .